N-(3-bromo-4-chlorophenyl)-2-(4-methoxyphenyl)acetamide
Overview
Description
N-(3-bromo-4-chlorophenyl)-2-(4-methoxyphenyl)acetamide, commonly known as BCPAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCPAA belongs to the class of compounds known as arylacetamides, and it is known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Advanced Oxidation Processes for Degradation of Acetaminophen
Advanced oxidation processes (AOPs) are utilized to treat acetaminophen in aqueous media, leading to various by-products and elucidating degradation pathways. This research highlights the potential environmental impact of acetaminophen and its degradation products, offering insights into the reactive sites of similar compounds and their environmental fate (Qutob et al., 2022).
Synthetic Organic Chemistry
The development of N-acylation reagents and the study of axial chirality based on the N-Ar axis in organic chemistry show the significance of acetamides in synthesizing and understanding complex organic molecules. These studies provide a foundation for designing novel compounds with specific chemical properties (Kondo & Murakami, 2001).
Environmental Protection and Removal of Acetaminophen
The adsorptive elimination of acetaminophen from water emphasizes the environmental concerns associated with pharmaceutical pollutants. Research into adsorption techniques and the efficiency of different adsorbents in removing acetaminophen can inform methods for mitigating the environmental impact of similar compounds (Igwegbe et al., 2021).
Assessment of Toxicity and Environmental Fate
The study on the environmental fate of polybrominated dibenzo-p-dioxins and dibenzofurans, which are structurally related to brominated and chlorinated acetamides, provides a crucial perspective on the potential environmental and health impacts of these and similar compounds. Understanding their persistence, bioaccumulation, and toxic effects is vital for assessing the safety and environmental risks (Mennear & Lee, 1994).
properties
IUPAC Name |
N-(3-bromo-4-chlorophenyl)-2-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrClNO2/c1-20-12-5-2-10(3-6-12)8-15(19)18-11-4-7-14(17)13(16)9-11/h2-7,9H,8H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRROQLPKRQCCOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)Cl)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20387845 |
Source
|
| Record name | N-(3-bromo-4-chlorophenyl)-2-(4-methoxyphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20387845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
591226-55-0 |
Source
|
| Record name | N-(3-bromo-4-chlorophenyl)-2-(4-methoxyphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20387845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Ethylbicyclo[2.2.1]heptan-2-one](/img/structure/B3060555.png)
